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This guide provides an in-depth technical overview of tert-butyl 2-(aminomethyl)piperidine-1-
carboxylate hydrochloride (CAS No. 1159823-04-7), a pivotal building block for professionals
in pharmaceutical research and medicinal chemistry. We will move beyond simple data
presentation to explore the rationale behind its synthesis, characterization, and application,
offering field-proven insights to streamline its use in drug discovery pipelines.

Strategic Importance in Medicinal Chemistry

The piperidine ring is a privileged scaffold in medicinal chemistry, appearing in numerous
approved therapeutic agents.[1][2] Its conformational flexibility and ability to present
substituents in defined three-dimensional space make it an ideal core for interacting with
biological targets.

tert-Butyl 2-(aminomethyl)piperidine-1-carboxylate hydrochloride is a strategically designed
intermediate that offers several distinct advantages:
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» Orthogonal Protection: The piperidine nitrogen is protected by a tert-butoxycarbonyl (Boc)
group, while the exocyclic primary amine is protonated as a hydrochloride salt. The Boc
group is stable under a wide range of conditions but can be easily removed with acid,
offering precise control over the synthetic sequence.[3]

o Reactive Handle: The free (or easily liberated) primary aminomethyl group serves as a
versatile nucleophilic handle for introducing a wide array of functionalities, including amide
bonds, ureas, sulfonamides, and secondary amines via reductive amination.[4][5]

e Physicochemical Properties: The hydrochloride salt form generally imparts higher
crystallinity, stability, and aqueous solubility compared to the free base, simplifying handling,
purification, and formulation.[5]

Below is the chemical structure of the title compound.
Caption: Structure of tert-butyl 2-(aminomethyl)piperidine-1-carboxylate hydrochloride.

Physicochemical and Spectroscopic Data

A comprehensive understanding of the compound's properties is fundamental for its effective
use. The data below has been consolidated from various authoritative sources.

Property Value Source(s)
CAS Number 1159823-04-7 [6][7]
Molecular Formula C11H23CIN202 [6][8]
Molecular Weight 250.77 g/mol [6][7]
Appearance White to off-white solid/powder  [9]
Solubility Soluble in water, methanol, ]
ethanol
Storage Conditions 2-8°C, under inert atmosphere [7]

Note: The free base (tert-butyl 2-(aminomethyl)piperidine-1-carboxylate) has a CAS
number of 370069-31-1 and a molecular weight of 214.30 g/mol .[10][11]
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Synthesis and Purification: A Validated Approach

While multiple synthetic routes exist, a common and reliable strategy involves the reduction of
a nitrile precursor followed by Boc protection and salt formation. This approach is favored for its
scalability and the high purity of the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. nbinno.com [nbinno.com]

2. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications -
PMC [pmc.ncbi.nlm.nih.gov]

e 3. nbinno.com [nbinno.com]

e 4. chemshuttle.com [chemshuttle.com]
e 5. chemimpex.com [chemimpex.com]
e 6. Page loading... [guidechem.com]

e 7.1159823-04-7|tert-Butyl 2-(aminomethyl)piperidine-1-carboxylate hydrochloride|BLD
Pharm [bldpharm.com]

» 8. tert-Butyl 4-(aminomethyl)piperidine-1-carboxylate hydrochloride | C11H23CIN202 | CID
2756034 - PubChem [pubchem.ncbi.nim.nih.gov]

e 9. pdf.benchchem.com [pdf.benchchem.com]

e 10. tert-Butyl 2-(aminomethyl)piperidine-1-carboxylate | CL1H22N202 | CID 2756482 -
PubChem [pubchem.ncbi.nlm.nih.gov]

e 11. lookchem.com [lookchem.com]

¢ To cite this document: BenchChem. [Tert-butyl 2-(aminomethyl)piperidine-1-carboxylate
hydrochloride salt]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b153111#tert-butyl-2-aminomethyl-piperidine-1-
carboxylate-hydrochloride-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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